Monoisotopic Mass vs. Other Hexamines
Thermohexamine and homothermohexamine are structural isomers that cannot be resolved by conventional liquid chromatography, necessitating a robust analytical method for procurement and research use [1]. Using gas chromatography-mass spectrometry (GC-MS) of heptafluorobutyryl derivatives, a direct head-to-head comparison demonstrates that thermohexamine produces a unique fragment ion at m/z 774, whereas homothermohexamine yields a diagnostic fragment at m/z 1027 [1]. Calibration curves constructed from the ratio of these ion intensities versus the mixing ratio of the two hexaamines exhibit high linearity (r = 0.9997 for thermohexamine/homothermohexamine, and r = 0.9990 for homothermohexamine/thermohexamine) across a mixing ratio range of 0–2.33 [1].
| Evidence Dimension | MS fragment ion intensity ratio linearity (r value) |
|---|---|
| Target Compound Data | Thermohexamine (m/z 774) vs. homothermohexamine (m/z 1027): r = 0.9997 |
| Comparator Or Baseline | Homothermohexamine (m/z 1027) vs. thermohexamine (m/z 774): r = 0.9990 |
| Quantified Difference | Calibration linearity difference of +0.0007 for thermohexamine-dominant mixtures |
| Conditions | GC-MS analysis of heptafluorobutyryl derivatives; mixing ratio range 0–2.33 |
Why This Matters
This validated GC-MS method enables definitive identification and accurate quantification of thermohexamine in mixed polyamine samples, which is essential for quality control of purchased material and for reliable polyamine profiling in research applications.
- [1] S. Matsuzaki, K. Hamana, M. Niitsu. Gas Chromatography-Mass Spectrometry Analysis of Structural Isomers of Linear Hexaamines Found in Thermophilic Bacteria. Journal of Chromatographic Science, 2015, 36(1), 25-28. View Source
